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Compound of Interest

Compound Name: Strontium carbonate

Cat. No.: B167840

This guide provides researchers, scientists, and drug development professionals with detailed
troubleshooting advice, frequently asked questions (FAQs), and experimental protocols for
improving the purity of strontium carbonate using recrystallization-based techniques.

Frequently Asked Questions (FAQS)

Q1: Can I directly recrystallize strontium carbonate from a common solvent?

Al: Direct recrystallization of strontium carbonate (SrCOs) is generally impractical due to its
very low solubility in water and most common organic solvents.[1][2] The solubility in pure
water is extremely low (e.g., 1.1 mg/100mL at 18°C).[2] While solubility increases slightly with
temperature and more significantly in water saturated with carbon dioxide, it is often insufficient
for effective purification by standard recrystallization.[1][2][3] Therefore, purification typically
involves converting SrCOs into a more soluble intermediate salt, purifying the salt solution, and
then re-precipitating the high-purity strontium carbonate.[4][5]

Q2: What are the most common impurities in industrial-grade strontium carbonate?

A2: Common impurities include compounds of barium, calcium, iron, silica, and alumina.[4]
Barium is often the most challenging impurity to remove due to its chemical similarity to
strontium.[4] Calcium carbonate and barium carbonate/sulfate are frequently found alongside
strontium carbonate in its natural mineral forms.[4]

Q3: How can | remove persistent barium impurities from my strontium carbonate?
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A3: A common method involves dissolving the crude strontium carbonate in an acid, such as
hydrochloric acid (HCI), to form a solution of soluble chlorides. Barium impurities can then be
selectively precipitated as barium sulfate (BaSOa4) by adding a sulfate source, like sulfuric acid
(H2S04), and removed by filtration.[5]

Q4: My final product has a yellowish or reddish tint. What is the likely cause and how can | fix
it?

A4: A colored tint often indicates the presence of iron impurities.[4] Iron can be removed from a
solution of a soluble strontium salt (e.g., strontium chloride) by adjusting the pH. By carefully
increasing the pH, iron can be precipitated as iron(lll) hydroxide (Fe(OH)s), which can then be
filtered out before the final precipitation of pure strontium carbonate.[5][6]

Q5: What analytical techniques are recommended to verify the purity of the final product?
A5: To confirm the chemical purity and structure, several techniques are useful:

o X-ray Diffraction (XRD): Verifies the crystalline phase of the product, ensuring it is the
desired orthorhombic strontium carbonate.[7]

o Energy-Dispersive X-ray Spectroscopy (EDAX/EDX): Identifies the elements present in the
sample, confirming the presence of Sr, C, and O and detecting any elemental impurities.[8]

o X-ray Fluorescence (XRF) or Atomic Absorption Spectroscopy (AAS): Used for quantitative
analysis to determine the precise content of strontium and other trace metals.[9][10]
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Problem

Potential Cause(s)

Recommended Solution(s)

Low Yield of Final Product

1. Incomplete precipitation of
strontium carbonate. 2. Using
excessive washing volumes,
leading to product loss. 3.
Premature precipitation during

the removal of impurities.

1. Ensure the correct
stoichiometric amount of
precipitating agent (e.g.,
ammonium bicarbonate, CO2)
is used. Control parameters
like temperature and pH, as
they affect solubility.[11] 2.
Wash the final precipitate with
minimal volumes of cold,
deionized water. 3. Carefully
monitor and control the pH and
temperature during impurity
removal steps to avoid co-
precipitation of the strontium

salt.

Poor Crystallinity (Broad XRD
Peaks)

1. Precipitation occurred too
rapidly. 2. Insufficient aging
time for the precipitate. 3.
Rapid cooling during
crystallization steps (if
applicable to the intermediate
salt).[12]

1. Slow down the addition of
the precipitating agent and
maintain vigorous stirring to
promote controlled crystal
growth. 2. Allow the precipitate
to age in the mother liquor for
a period (e.g., 1-2 hours)
before filtration to allow for
crystal maturation. 3. If
purifying an intermediate like
strontium hydroxide, allow the
solution to cool slowly to
encourage the formation of

well-defined crystals.[12]
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Product Contaminated with

Calcium

1. The pH adjustment for iron
removal was not optimal,
leading to co-precipitation of
Ca(OH)z. 2. The initial crude
material had a very high

calcium content.

1. Maintain the strontium
hydroxide concentration in the
solution at a high level (e.g., 8-
12% by weight) to minimize the
solubility and co-precipitation
of calcium hydroxide.[4] 2.
Consider a double precipitation
process for highly impure

starting materials.

Final Product is Not a Free-

Flowing Powder

1. Inadequate drying of the
final product. 2. Agglomeration

of particles during drying.

1. Dry the filtered strontium
carbonate thoroughly in an
oven at a suitable temperature
(e.g., 110-120°C) until a
constant weight is achieved. 2.
After drying, gently grind the
powder using a mortar and
pestle to break up any

agglomerates.[12]

Quantitative Data

Table 1: Solubility of Strontium Carbonate

Solubility (g / 100

Solvent / Condition Temperature 0 Citation
m
Water 18 °C 0.0011 [2]
Water 100 °C 0.0065 [2]
Water saturated with N
Not specified 0.1 [11[3]
CO:
Dilute Acids Not specified Soluble [1][13]
Ammonium Chloride -
] Not specified Soluble [13]
Solution
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Experimental Protocols
Protocol 1: Purification of Strontium Carbonate via Acid-
Base Precipitation

This protocol describes the purification of industrial-grade strontium carbonate by converting
it to strontium chloride, removing common impurities like barium and iron, and re-precipitating
high-purity strontium carbonate.

Materials:

e Crude/Industrial Strontium Carbonate (SrCOs)

o Hydrochloric Acid (HCI), concentrated

o Sulfuric Acid (H2S0Oa4), dilute solution (e.g., 1 M)

e Ammonium Hydroxide (NH4OH) or Sodium Hydroxide (NaOH), dilute solution
o Ammonium Bicarbonate ((NH4)HCO3) or Food-grade Carbon Dioxide (COz2)
» Deionized Water

e pH indicator paper or pH meter

Procedure:

 Dissolution:

o In a well-ventilated fume hood, slowly add crude SrCOs powder to a beaker containing a
stirred solution of hydrochloric acid. Add the powder in small portions to control the
effervescence (CO:z gas evolution).

o Continue adding SrCOs until a small amount remains undissolved, ensuring the acid is
fully neutralized. Gently heat the solution to ensure complete reaction.

o Filter the solution to remove any acid-insoluble impurities (like silica). The resulting filtrate
is a solution of strontium chloride (SrCl2), likely containing soluble barium and iron
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chlorides.

e Removal of Barium Impurities:

o While stirring the SrClz solution, add dilute sulfuric acid dropwise. This will precipitate
barium as highly insoluble barium sulfate (BaSQa).[5]

o Allow the solution to stand for at least one hour to ensure complete precipitation.

o Filter the solution carefully to remove the BaSOa precipitate. The filtrate now contains
SrCl2 and iron impurities.

e Removal of Iron Impurities:

[¢]

Gently heat the filtrate to approximately 60-70°C.

o Slowly add a dilute base (e.g., NH4sOH) dropwise while continuously monitoring the pH.
Adjust the pH to a level where iron(lll) hydroxide (Fe(OH)s) precipitates, but strontium
hydroxide does not (typically pH 7-8).[6]

o Areddish-brown precipitate of Fe(OH)s will form.

o Filter the hot solution to remove the iron precipitate. The resulting filtrate is a purified
solution of SrCla.

o Precipitation of Pure Strontium Carbonate:
o Heat the purified SrCl2 solution to approximately 70-80°C.

o Prepare a saturated solution of ammonium bicarbonate or use CO:z gas. Slowly add the
ammonium bicarbonate solution to the hot SrClz solution with vigorous stirring.
Alternatively, bubble CO:z gas through the solution.[6]

o A dense white precipitate of high-purity SrCOs will form. Continue stirring for 30-60
minutes to ensure complete precipitation.

e Washing and Drying:
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[e]

Allow the precipitate to settle, then decant the supernatant.

o

Wash the precipitate several times with hot deionized water to remove any residual
soluble salts (e.g., ammonium chloride).

(¢]

Collect the precipitate by suction filtration.

[¢]

Dry the purified SrCOs powder in an oven at 110-120°C to a constant weight.

Visualizations
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Caption: Workflow for purifying strontium carbonate via the acid-base method.
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Caption: Troubleshooting logic for common impurities in strontium carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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through-recrystallization-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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